Cas no 119808-36-5 (2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid)

2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid structure
119808-36-5 structure
Product Name:2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
CAS No:119808-36-5
MF:C12H21NO4
MW:243.29944396019
CID:1062482
PubChem ID:15177006
Update Time:2025-04-20

2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butyloxycarbonylamino-5-heptenoic Acid
    • 2-(Boc-amino)-6-heptenoic acid
    • 2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
    • SCHEMBL1943039
    • 2-[[(1,1-Dimethylethoxy)carbonyl]amino]-5-heptenoic Acid
    • EN300-399406
    • 119808-36-5
    • 2-((Tert-butoxycarbonyl)amino)hept-6-enoic acid
    • (R)-n-boc-2-(4'-pentenyl)glycine
    • AKOS013637634
    • F2147-6654
    • 2-(Boc-amino)-6-heptenoicacid
    • AB88376
    • 2-[(2-methylpropan-2-yl)oxycarbonylamino]hept-6-enoic acid
    • Z1219746795
    • CS-0442329
    • Inchi: 1S/C12H21NO4/c1-5-6-7-8-9(10(14)15)13-11(16)17-12(2,3)4/h5,9H,1,6-8H2,2-4H3,(H,13,16)(H,14,15)
    • InChI Key: WPKPUPUWFHDYRR-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CCCC=C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.6Ų

2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B693455-25mg
2-tert-Butyloxycarbonylamino-5-heptenoic Acid
119808-36-5
25mg
$ 207.00 2023-09-08
TRC
B693455-250mg
2-tert-Butyloxycarbonylamino-5-heptenoic Acid
119808-36-5
250mg
$ 1596.00 2023-09-08
Enamine
EN300-399406-0.05g
2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
119808-36-5 95.0%
0.05g
$157.0 2025-03-21
Enamine
EN300-399406-0.1g
2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
119808-36-5 95.0%
0.1g
$234.0 2025-03-21
Enamine
EN300-399406-0.25g
2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
119808-36-5 95.0%
0.25g
$334.0 2025-03-21
Enamine
EN300-399406-0.5g
2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
119808-36-5 95.0%
0.5g
$526.0 2025-03-21
Enamine
EN300-399406-1.0g
2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
119808-36-5 95.0%
1.0g
$674.0 2025-03-21
Enamine
EN300-399406-2.5g
2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
119808-36-5 95.0%
2.5g
$1416.0 2025-03-21
Enamine
EN300-399406-5.0g
2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
119808-36-5 95.0%
5.0g
$2798.0 2025-03-21
Enamine
EN300-399406-10.0g
2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid
119808-36-5 95.0%
10.0g
$5461.0 2025-03-21

2-{[(tert-butoxy)carbonyl]amino}hept-6-enoic acid Related Literature

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.